Cas no 214603-97-1 (1H-Pyrrolo[2,3-b]pyridine,6-chloro-3-(2-chloroethyl)-)

1H-Pyrrolo[2,3-b]pyridine,6-chloro-3-(2-chloroethyl)- structure
214603-97-1 structure
Product Name:1H-Pyrrolo[2,3-b]pyridine,6-chloro-3-(2-chloroethyl)-
CAS No:214603-97-1
MF:C9H8Cl2N2
MW:215.079219818115
CID:242918
PubChem ID:15434752
Update Time:2025-04-19

1H-Pyrrolo[2,3-b]pyridine,6-chloro-3-(2-chloroethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolo[2,3-b]pyridine,6-chloro-3-(2-chloroethyl)-
    • 1H-Imidazole,1-(6-chloro-2H-1-benzopyran-3-yl)
    • 3-(1-imidazolyl)-6-chloro-2H-1-benzopyran
    • 6-chloro-3-(1-imidazolyl)-2H-1-benzopyran
    • 6-chloro-3-(2-chloroethyl)-1H-pyrrolo[2,3-b]pyridine
    • 214603-97-1
    • AB60140
    • 1H-PYRROLO[2,3-B]PYRIDINE, 6-CHLORO-3-(2-CHLOROETHYL)-
    • SCHEMBL7017274
    • Inchi: 1S/C9H8Cl2N2/c10-4-3-6-5-12-9-7(6)1-2-8(11)13-9/h1-2,5H,3-4H2,(H,12,13)
    • InChI Key: HQEAWDBYRKZEHE-UHFFFAOYSA-N
    • SMILES: ClCCC1=CNC2C1=CC=C(N=2)Cl

Computed Properties

  • Exact Mass: 214.00600
  • Monoisotopic Mass: 214.0064537g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • Density: 1.422
  • Boiling Point: 384.8°C at 760 mmHg
  • Flash Point: 218.5°C
  • Refractive Index: 1.661
  • PSA: 28.68000
  • LogP: 2.99760
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